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Ethyl 2-[2-(2-methylimidazol-1-yl)ethylamino]-1,3-thiazole-5-carboxylate Ethyl 2-[(5-carbamoyl-3-chloropyridin-2-yl)-ethylamino]acetate ethyl 2-[(3,5-dimethyl-1H-pyrazol-4-yl)methylamino]-4-methylpyrimidine-5-carboxylate Ethyl 4-[3-[(2-methylpropan-2-yl)oxycarbonylamino]propanoyl]thiomorpholine-3-carboxylate
ethyl 2-[(2-methylsulfonylacetyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate Ethyl 4-methyl-2-[4-(propanoylamino)piperidin-1-yl]pyrimidine-5-carboxylate Ethyl 2-(quinolin-3-ylmethylsulfanyl)acetate Ethyl 2-[[1-(2-hydroxyethyl)piperidin-3-yl]amino]-4-methylpyrimidine-5-carboxylate
Ethyl 6-[3-(pyridin-3-ylcarbamoylamino)azetidin-1-yl]pyridine-3-carboxylate Ethyl 3-[[5-(furan-2-yl)-1,2,4-oxadiazol-3-yl]methylsulfamoyl]propanoate Ethyl 1-[(3-methyl-1,2-thiazol-5-yl)methyl]piperidine-3-carboxylate ethyl 3-methyl-2-[[2-[3-(3-methylphenyl)-5-sulfanylidene-1H-1,2,4-triazol-4-yl]acetyl]amino]pentanoa
ethyl N-[4-[(7-methoxy-3,5-dihydro-2H-1,4-benzoxazepin-4-yl)methyl]-5-sulfanylidene-1,3,4-thiadiazol Ethyl 3-(cyclopropanecarbonylamino)thieno[2,3-b]pyridine-2-carboxylate Ethyl 4-[[2-[(4-methoxyphenyl)methoxy]acetyl]amino]-1-methylpyrrole-3-carboxylate Ethyl 2-[[2-(butan-2-ylamino)-2-oxoacetyl]amino]-4-methylthiophene-3-carboxylate
ethyl 3-oxo-5-(1H-pyrazol-5-yl)-8-thia-4,6,11-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-triene-1 ethyl (2R,3R,6S)-1-[3-(2,2-difluoroethoxy)propanoyl]-2,6-dimethylpiperidine-3-carboxylate Ethyl 3-[2-(2-methyl-5-propan-2-yl-1,2,4-triazol-3-yl)ethylsulfamoyl]propanoate ethyl 2-[2-[(1H-imidazol-2-ylsulfonylamino)methyl]-1,3-thiazol-4-yl]acetate
Ethyl 3-[3-(5-cyclopropylpyrimidin-2-yl)azetidin-1-yl]sulfonylpropanoate Ethyl 3-(2,1,3-benzothiadiazol-4-ylmethylsulfamoyl)propanoate Ethyl 3-[(2-ethylpyrazole-3-carbonyl)amino]thieno[2,3-b]pyridine-2-carboxylate Ethyl 1-methyl-4-[[2-(4-methyl-1,2,5-oxadiazol-3-yl)acetyl]amino]pyrrole-3-carboxylate
Ethyl 4-[[5-(difluoromethoxy)pyridine-2-carbonyl]amino]-1-methylpyrrole-3-carboxylate Ethyl 3-[(5-fluoropyridin-3-yl)methylsulfamoyl]propanoate Ethyl 1-[3-hydroxypropyl(methyl)sulfamoyl]imidazo[1,5-a]pyridine-3-carboxylate ethyl (2R,3R,6S)-2,6-dimethyl-1-[2-(1,2-oxazol-3-yl)acetyl]piperidine-3-carboxylate
ethyl 2-[2-[[[(2R)-2-methoxy-2-phenylacetyl]amino]methyl]-1,3-thiazol-4-yl]acetate Ethyl 2-[[4-(dimethylamino)-2-methylbutanoyl]-methylamino]acetate Ethyl 2-[[(3-cyanopyridin-2-yl)amino]methyl]-5-methyl-1,3-thiazole-4-carboxylate ethyl (2R,3R,6S)-1-[2-(2-amino-2-oxoethyl)sulfanylacetyl]-2,6-dimethylpiperidine-3-carboxylate
ethyl 3-[[(3aS,6aR)-3,3-dimethyl-3a,4,6,6a-tetrahydro-2H-furo[3,4-b]pyrrol-1-yl]methyl]-1,2,4-thiadi Ethyl 2-[(6-aminopyridin-2-yl)methylamino]-1,3-thiazole-5-carboxylate Ethyl 2-[[(6-ethyl-5-fluoropyrimidin-4-yl)amino]methyl]-5-methyl-1,3-thiazole-4-carboxylate Ethyl 4-[[2-(furan-2-yl)acetyl]amino]-1-methylpyrrole-3-carboxylate
Ethyl 2-(2-propan-2-yloxyethylamino)-4-(trifluoromethyl)-1,3-oxazole-5-carboxylate Ethyl 2-[2-[(4-ethoxybutanoylamino)methyl]-1,3-thiazol-4-yl]acetate Ethyl 2-[2-[(tetrazolo[1,5-a]pyridine-8-carbonylamino)methyl]-1,3-thiazol-4-yl]acetate Ethyl 2-[2-(2,4-dioxopyrimidin-1-yl)ethylamino]-4-methylpyrimidine-5-carboxylate
Ethyl 2-[methyl-[3-(methylsulfonylmethyl)oxetane-3-carbonyl]amino]acetate ethyl 4-methyl-2-[(2S)-2-(1H-1,2,4-triazol-5-yl)pyrrolidin-1-yl]pyrimidine-5-carboxylate Ethyl 2-[2-(2-hydroxypropyl)-2-methylhydrazinyl]-4-methylpyrimidine-5-carboxylate ethyl (1S,6R,7R)-3-[1-[(2R,3R)-2-methyloxolan-3-yl]tetrazol-5-yl]-3-azabicyclo[4.1.0]heptane-7-carbo
Ethyl 4-[3,3-bis(hydroxymethyl)azetidin-1-yl]-6-tert-butylpyrimidine-2-carboxylate ethyl 5-[[[2-(furan-2-yl)acetyl]amino]methyl]-1H-imidazole-4-carboxylate ethyl 5-[[(4-fluoro-2-methylphenyl)sulfonylamino]methyl]-1H-imidazole-4-carboxylate ethyl (1R,2R)-2-[[1-cyclopropylethyl(methyl)sulfamoyl]methyl]cyclopropane-1-carboxylate
Ethyl 5-[(1,5-dimethylpyrazol-3-yl)methylamino]pyrazolo[1,5-a]pyridine-3-carboxylate ethyl 5-[(pyrazin-2-ylamino)methyl]-1H-imidazole-4-carboxylate Ethyl 2-[methyl(pyridin-3-ylmethyl)amino]-4-(trifluoromethyl)-1,3-oxazole-5-carboxylate Ethyl 4-methyl-2-[methyl-[2-(1,3-thiazol-2-yl)propyl]amino]-1,3-oxazole-5-carboxylate
Ethyl 2-[2-[[(3-methoxy-2,2-dimethylpropanoyl)amino]methyl]-1,3-thiazol-4-yl]acetate Ethyl 2-[3-(2-hydroxyethoxy)azetidin-1-yl]-4-methylpyrimidine-5-carboxylate Ethyl 2-[[2-(1-methylpyrazol-3-yl)-1,3-thiazol-4-yl]methylamino]-1,3-thiazole-5-carboxylate ethyl 4-methyl-2-[3-(5-methyl-1H-1,2,4-triazol-3-yl)azetidin-1-yl]pyrimidine-5-carboxylate
Ethyl 4-methyl-2-[2-(2-methyl-5-propan-2-yl-1,2,4-triazol-3-yl)ethylamino]pyrimidine-5-carboxylate Ethyl 3-[[1-benzofuran-2-ylmethyl(methyl)amino]methyl]-1,2,4-thiadiazole-5-carboxylate ethyl (3R)-1-(4-oxo-1H-pyridazine-5-carbonyl)piperidine-3-carboxylate ethyl (3R)-1-[5-(piperidin-1-ylmethyl)furan-2-carbonyl]piperidine-3-carboxylate
ethyl 2-[methyl-[2-methyl-2-[(2S,6R)-6-(trifluoromethyl)piperidin-2-yl]propanoyl]amino]acetate Ethyl 2-[(3-methoxy-1,2-oxazole-5-carbonyl)amino]-4-(trifluoromethyl)-1,3-oxazole-5-carboxylate Ethyl 3-[[(2-pyridin-3-yl-1,3-thiazole-5-carbonyl)amino]methyl]oxane-3-carboxylate Ethyl 1-[ethyl(2-hydroxyethyl)sulfamoyl]imidazo[1,5-a]pyridine-3-carboxylate
ethyl (1R,2R)-2-(pentan-2-ylsulfamoylmethyl)cyclopropane-1-carboxylate Ethyl 2-[3-[[2-(5-phenyltetrazol-2-yl)acetyl]amino]pyrazol-1-yl]acetate ethyl 2-[2-(4,5-dimethyl-1H-imidazol-2-yl)pyrrolidin-1-yl]-4-methylpyrimidine-5-carboxylate Ethyl 2-[(2-methoxyacetyl)amino]-4-(trifluoromethyl)thiophene-3-carboxylate
Ethyl 4-methyl-2-(1-methyl-1,7-diazaspiro[4.4]nonan-7-yl)pyrimidine-5-carboxylate Ethyl 2-[[2-hydroxy-2-(1,3-thiazol-5-yl)ethyl]amino]-4-methylpyrimidine-5-carboxylate Ethyl 2-[2-[(4-fluoro-2-nitroanilino)methyl]-1,3-thiazol-4-yl]acetate Ethyl 2-[(6-methylsulfonylpyridin-3-yl)methylamino]-1,3-thiazole-5-carboxylate
Ethyl 2-[2-[[(8-fluoroquinazolin-4-yl)amino]methyl]-1,3-thiazol-4-yl]acetate Ethyl 2-[[2-(1,2-oxazol-3-yl)acetyl]amino]-4-(trifluoromethyl)thiophene-3-carboxylate Ethyl 4-tert-butyl-6-[methyl(pyrimidin-2-ylmethyl)amino]pyrimidine-2-carboxylate ethyl (3R)-1-(4-aminopyridine-2-carbonyl)piperidine-3-carboxylate
Ethyl 2-[3-(4-hydroxyphenyl)piperazin-1-yl]-4-methylpyrimidine-5-carboxylate Ethyl 2-[methyl-[2-(4-phenylimidazol-1-yl)acetyl]amino]acetate Ethyl 1-(1-cyanoethylsulfamoyl)imidazo[1,5-a]pyridine-3-carboxylate Ethyl 1-[cyanomethyl(ethyl)sulfamoyl]imidazo[1,5-a]pyridine-3-carboxylate
Ethyl 2-[1-(3-amino-3-oxopropanoyl)piperidin-4-yl]-4-methyl-1,3-thiazole-5-carboxylate ethyl 4-methyl-2-[(2-oxo-3,4-dihydro-1H-1,6-naphthyridin-3-yl)amino]pyrimidine-5-carboxylate Ethyl 2-[2-[[(4-methyl-5-nitropyridin-2-yl)amino]methyl]-1,3-thiazol-4-yl]acetate Ethyl 1-(2,2-difluoroethylsulfamoyl)imidazo[1,5-a]pyridine-3-carboxylate
Ethyl 2-[(3,3-difluoro-2,2-dimethylpropanoyl)amino]-4-(trifluoromethyl)-1,3-oxazole-5-carboxylate Ethyl 2-[(2-hydroxy-1-pyridin-2-ylethyl)amino]-4-methylpyrimidine-5-carboxylate ethyl 4-methyl-2-(7-methyl-4,6,7,8-tetrahydro-1H-pyrazolo[4,3-c]azepin-5-yl)pyrimidine-5-carboxylate ethyl 2-[(4-fluoro-1H-benzimidazol-2-yl)methylamino]-4-methylpyrimidine-5-carboxylate
Ethyl 1-[1-cyanoethyl(methyl)sulfamoyl]imidazo[1,5-a]pyridine-3-carboxylate Ethyl 2-[(2-methylpyrazole-3-carbonyl)amino]-4-(trifluoromethyl)thiophene-3-carboxylate Ethyl 3-[4-(oxolan-3-yloxy)phenyl]thieno[2,3-b]pyridine-2-carboxylate Ethyl 2-[(1-ethylpyrazol-4-yl)sulfonylamino]-4-(trifluoromethyl)thiophene-3-carboxylate
Ethyl 1-[2-[3-(methoxymethyl)piperidin-1-yl]-2-oxoethyl]piperidine-4-carboxylate ethyl (3R)-1-[6-(difluoromethyl)pyrimidine-4-carbonyl]piperidine-3-carboxylate ethyl 4-methyl-3-(1,2,5-thiadiazole-3-carbonylamino)-1H-pyrazole-5-carboxylate Ethyl 1-(1-cyanopropylsulfamoyl)imidazo[1,5-a]pyridine-3-carboxylate
Ethyl 2-[methyl(1,2-thiazole-5-carbonyl)amino]acetate ethyl 6-fluoro-1-[2-(1-methylpyrazol-3-yl)acetyl]-3,4-dihydro-2H-quinoline-3-carboxylate Ethyl 2-[2-(2-ethylimidazol-1-yl)ethylamino]-4-methylpyrimidine-5-carboxylate Ethyl 2-methyl-2-[3-[(4-methyl-1,2-oxazol-3-yl)methyl]-1,2,4-oxadiazol-5-yl]propanoate
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